Cas no 44427-27-2 (O-(but-2-en-1-yl)hydroxylamine)

• Product Name: O-(but-2-en-1-yl)hydroxylamine
• CAS No: 44427-27-2
• MF: C₄H₉NO
• MW: 87.1203610897064
• CID: 2690827
• PubChem ID: 10920446
• Update Time: 2025-10-29

O-(but-2-en-1-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• EN300-3428660
• 128351-46-2
• 44427-27-2
• O-(but-2-en-1-yl)hydroxylamine

• Inchi： 1S/C4H9NO/c1-2-3-4-6-5/h2-3H,4-5H2,1H3/b3-2+
• InChI Key： AVOLOKVRRCUCCH-NSCUHMNNSA-N
• SMILES： O(C/C=C/C)N

Computed Properties

• Exact Mass: 87.068413911Da
• Monoisotopic Mass: 87.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.3Ų

Additional information on O-(but-2-en-1-yl)hydroxylamine

Comprehensive Guide to O-(but-2-en-1-yl)hydroxylamine (CAS No. 44427-27-2): Properties, Applications, and Market Insights

O-(but-2-en-1-yl)hydroxylamine (CAS No. 44427-27-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This unsaturated hydroxylamine derivative features a but-2-en-1-yl group bonded to the hydroxylamine oxygen, creating unique reactivity patterns that make it valuable for synthesizing nitrogen-containing heterocycles. With the growing demand for bioactive intermediates in drug discovery, this compound has emerged as a versatile building block for N-O bond-containing molecules.

The molecular structure of O-(but-2-en-1-yl)hydroxylamine combines the nucleophilic character of hydroxylamines with the electrophilic potential of an alkene moiety. This dual functionality enables its use in click chemistry applications and cycloaddition reactions, particularly relevant for developing targeted drug delivery systems. Recent studies highlight its role in creating pH-sensitive prodrugs, addressing one of the pharmaceutical industry's key challenges: improving drug bioavailability.

In material science, CAS 44427-27-2 demonstrates promising applications for modifying polymer surfaces. The compound's vinyl group allows for radical polymerization, while the hydroxylamine functionality provides sites for further chemical modification. Researchers are exploring its potential in creating smart coatings with responsive properties, particularly for biomedical devices where surface functionalization is crucial for biocompatibility.

The synthesis of O-(but-2-en-1-yl)hydroxylamine typically involves the reaction of but-2-en-1-ol derivatives with protected hydroxylamine precursors. Process optimization has become a hot topic in organic chemistry forums, with many researchers seeking green chemistry alternatives to traditional synthetic routes. Recent advances in flow chemistry techniques have shown particular promise for scaling up production while maintaining high purity levels required for pharmaceutical applications.

Analytical characterization of 44427-27-2 presents unique challenges due to the compound's sensitivity to oxidation. Modern techniques like LC-MS hyphenation and multidimensional NMR have proven essential for quality control. The scientific community has shown increasing interest in developing stable formulations of this compound, as evidenced by numerous patent applications focusing on its stabilization in various solvent systems.

Market analysis indicates growing demand for O-(but-2-en-1-yl)hydroxylamine across multiple sectors. The compound's role in developing next-generation antibiotics has attracted significant investment, particularly in light of increasing antimicrobial resistance concerns. Additionally, its application in crop protection agents aligns with the agricultural industry's need for more selective and environmentally friendly pesticides.

From a regulatory perspective, CAS 44427-27-2 requires careful handling due to its reactive nature, though it doesn't fall under restricted substance categories. Safety data sheets emphasize proper storage conditions—typically under inert atmosphere at low temperatures—to prevent degradation. These handling requirements have spurred innovation in specialty chemical packaging solutions tailored for sensitive reagents.

Emerging research directions for O-(but-2-en-1-yl)hydroxylamine include its potential in bioconjugation chemistry for antibody-drug conjugates (ADCs), a rapidly expanding area in oncology therapeutics. The compound's ability to form stable linkages with biological molecules while maintaining the drug's activity makes it particularly valuable for targeted cancer therapies. This application has driven purity requirements to new heights, with pharmaceutical-grade material now commanding premium prices.

Environmental fate studies of 44427-27-2 reveal moderate biodegradability under aerobic conditions. The development of biodegradation enhancement strategies has become an active research area, especially for applications where environmental release might occur. These studies are particularly relevant for the compound's use in agricultural formulations, where regulatory pressures increasingly demand thorough environmental impact assessments.

The global supply chain for O-(but-2-en-1-yl)hydroxylamine remains concentrated among specialized fine chemical producers, with significant production capacity in Europe and North America. Recent disruptions in the chemical supply chain have highlighted the need for alternative sourcing strategies, prompting some manufacturers to develop local production capabilities. Quality variations between suppliers have become a key consideration for end users, driving standardization efforts across the industry.

Looking forward, the applications of CAS 44427-27-2 are expected to expand into electronic materials and energy storage systems. Preliminary studies suggest its potential as a modifier for battery electrolytes and as a precursor for conductive polymers. These developing applications could significantly impact the compound's market dynamics in coming years, potentially creating new demand streams beyond its current pharmaceutical and agrochemical uses.